1-Benzofuran-2-yl-[4-[2-(methylamino)ethyl]piperidin-1-yl]methanone

• IUPAC Name: 1-benzofuran-2-yl-[4-[2-(methylamino)ethyl]piperidin-1-yl]methanone
• InChI: InChI=1S/C17H22N2O2/c1-18-9-6-13-7-10-19(11-8-13)17(20)16-12-14-4-2-3-5-15(14)21-16/h2-5,12-13,18H,6-11H2,1H3
• InChI Key: XAIXUSFTRIIWHB-UHFFFAOYSA-N
• Canonical SMILES: CNCCC1CCN(CC1)C(=O)C2=CC3=CC=CC=C3O2
• Molecular Formula: C17H22N2O2
• Molecular Weight: 286.37 g/mol

Description

1-Benzofuran-2-yl-[4-[2-(methylamino)ethyl]piperidin-1-yl]methanone is a synthetic compound that belongs to the class of substituted cathinones. It is commonly known as 4-MEC and has been used as a research chemical in scientific studies. This compound has gained popularity among researchers due to its unique properties and potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 1-Benzofuran-2-yl-[4-[2-(methylamino)ethyl]piperidin-1-yl]methanone is not fully understood. However, it is believed to act as a dopamine and norepinephrine reuptake inhibitor, similar to other stimulant drugs. This results in an increase in the levels of these neurotransmitters in the brain, leading to increased alertness and energy.
Biochemical and Physiological Effects:
1-Benzofuran-2-yl-[4-[2-(methylamino)ethyl]piperidin-1-yl]methanone has been shown to produce several biochemical and physiological effects. It has been reported to increase heart rate, blood pressure, and body temperature. It also produces feelings of euphoria, increased energy, and decreased appetite.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-Benzofuran-2-yl-[4-[2-(methylamino)ethyl]piperidin-1-yl]methanone in lab experiments is its unique properties. It has been shown to produce effects similar to other stimulant drugs, making it a useful tool for studying the central nervous system. However, one of the limitations of using this compound is its potential for abuse and addiction. Therefore, it should only be used in a controlled environment by trained professionals.

Future Directions

There are several future directions for research on 1-Benzofuran-2-yl-[4-[2-(methylamino)ethyl]piperidin-1-yl]methanone. One potential area of study is its potential use as an antidepressant. Researchers could investigate its effects on the brain and how it may be used to treat depression. Another area of research could be its potential use as a treatment for attention deficit hyperactivity disorder (ADHD). Researchers could investigate its effects on the central nervous system and its potential use as a non-stimulant treatment for ADHD. Overall, further research is needed to fully understand the potential applications of this compound in various fields.

Synthesis Methods

The synthesis of 1-Benzofuran-2-yl-[4-[2-(methylamino)ethyl]piperidin-1-yl]methanone involves the reaction between benzofuran-2-carboxylic acid and 4-methylaminorex. The reaction is carried out in the presence of a reducing agent such as lithium aluminum hydride to produce the desired compound. This method has been optimized to provide high yields and purity of the final product.

Scientific Research Applications

1-Benzofuran-2-yl-[4-[2-(methylamino)ethyl]piperidin-1-yl]methanone has been used in various scientific studies as a research chemical. It has been investigated for its potential use as a stimulant, similar to amphetamines. Researchers have also studied its effects on the central nervous system and its potential use as an antidepressant.